Cas no 461026-47-1 (6-fluoro-2-methylquinoline-3-carboxylic acid)

6-Fluoro-2-methylquinoline-3-carboxylic acid is a fluorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the fluorine substituent and carboxylic acid functionality, enhance its reactivity and potential as a key intermediate in the synthesis of bioactive compounds. The compound’s stability and well-defined chemical properties make it suitable for applications in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Its high purity and consistent performance ensure reliable results in synthetic pathways. The presence of both electron-withdrawing and electron-donating groups further expands its versatility in heterocyclic chemistry.

6-fluoro-2-methylquinoline-3-carboxylic acid structure

461026-47-1 structure

Product Name:6-fluoro-2-methylquinoline-3-carboxylic acid

CAS No:461026-47-1

MF:C₁₁H₈FNO₂

MW:205.185126304626

MDL:MFCD03085774

CID:869324

PubChem ID:693108

Update Time:2025-05-22

6-fluoro-2-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-fluoro-2-methylquinoline-3-carboxylic acid
- 6-Fluoro-2-methyl-quinoline-3-carboxylic acid
- Oprea1_280455
- F1371-0192
- STK555135
- CS-0072205
- AF-399/40831452
- CCG-22382
- AB13077
- DTXSID30351178
- Oprea1_275175
- HMS1372G16
- 6-fluoro-2-methylquinoline-3-carboxylicacid
- 461026-47-1
- ZPRUQEILFHQVHS-UHFFFAOYSA-N
- MFCD03085774
- EN300-236321
- AKOS000267401
- SCHEMBL2423281
- ChemDiv2_001204
- 6-fluoro-2-methyl-quinoline-3-carboxylic acid, AldrichCPR
- DB-070711
- MDL： MFCD03085774
- Inchi： 1S/C11H8FNO2/c1-6-9(11(14)15)5-7-4-8(12)2-3-10(7)13-6/h2-5H,1H3,(H,14,15)
- InChI Key： ZPRUQEILFHQVHS-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C=1)=CC(C(=O)O)=C(C)N=2

Computed Properties

Exact Mass: 205.05400
Monoisotopic Mass: 205.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 50.2Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 345.5±37.0 °C at 760 mmHg
Flash Point: 162.7±26.5 °C
PSA: 50.19000
LogP: 2.38050
Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-fluoro-2-methylquinoline-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-fluoro-2-methylquinoline-3-carboxylic acid Pricemore >>

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